Cas no 2175978-36-4 (3-Methyl-6-[(oxolan-2-yl)methoxy]pyridazine)

• Product Name: 3-Methyl-6-[(oxolan-2-yl)methoxy]pyridazine
• CAS No: 2175978-36-4
• MF: C₁₀H₁₄N₂O₂
• MW: 194.230362415314
• CID: 5324771
• Update Time: 2025-06-12

3-Methyl-6-[(oxolan-2-yl)methoxy]pyridazine Chemical and Physical Properties

Names and Identifiers

• 3-methyl-6-[(oxolan-2-yl)methoxy]pyridazine
• 3-methyl-6-(oxolan-2-ylmethoxy)pyridazine
• 3-Methyl-6-[(oxolan-2-yl)methoxy]pyridazine

• Inchi： 1S/C10H14N2O2/c1-8-4-5-10(12-11-8)14-7-9-3-2-6-13-9/h4-5,9H,2-3,6-7H2,1H3
• InChI Key： VUNLWJDAPIWQNN-UHFFFAOYSA-N
• SMILES： O1CCCC1COC1=CC=C(C)N=N1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 178
• XLogP3: 1
• Topological Polar Surface Area: 44.2

Additional information on 3-Methyl-6-[(oxolan-2-yl)methoxy]pyridazine

Research Brief on 3-Methyl-6-[(oxolan-2-yl)methoxy]pyridazine (CAS: 2175978-36-4): Recent Advances and Applications

3-Methyl-6-[(oxolan-2-yl)methoxy]pyridazine (CAS: 2175978-36-4) is a pyridazine derivative that has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and mechanisms of action, making it a subject of interest for drug discovery and development.

The synthesis of 3-Methyl-6-[(oxolan-2-yl)methoxy]pyridazine involves a series of well-optimized chemical reactions, including the introduction of the oxolan-2-yl methoxy group to the pyridazine core. Recent advancements in synthetic methodologies have improved the yield and purity of this compound, facilitating its use in further biological evaluations. Researchers have also explored its stability under various physiological conditions, which is crucial for its potential application as a drug candidate.

Pharmacological studies have revealed that 3-Methyl-6-[(oxolan-2-yl)methoxy]pyridazine exhibits notable activity in modulating specific biological pathways. For instance, it has been identified as a potential inhibitor of certain enzymes involved in inflammatory and neurodegenerative diseases. In vitro and in vivo studies have demonstrated its efficacy in reducing oxidative stress and inflammation, suggesting its therapeutic potential for conditions such as Alzheimer's disease and rheumatoid arthritis.

One of the most significant findings in recent research is the compound's ability to cross the blood-brain barrier (BBB), a critical factor for its application in treating central nervous system (CNS) disorders. This property, combined with its favorable pharmacokinetic profile, positions 3-Methyl-6-[(oxolan-2-yl)methoxy]pyridazine as a promising candidate for further preclinical and clinical development. Researchers are currently investigating its safety and toxicity profiles to ensure its suitability for human use.

In addition to its therapeutic potential, 3-Methyl-6-[(oxolan-2-yl)methoxy]pyridazine has also been explored for its utility in chemical biology as a tool compound. Its ability to selectively interact with specific biological targets makes it valuable for studying molecular mechanisms and signaling pathways. This dual applicability underscores its versatility and importance in both basic and applied research.

Despite these promising findings, challenges remain in the development of 3-Methyl-6-[(oxolan-2-yl)methoxy]pyridazine as a therapeutic agent. Issues such as scalability of synthesis, optimization of its pharmacokinetic properties, and comprehensive toxicity assessments need to be addressed. Future research directions may include structural modifications to enhance its efficacy and reduce potential side effects, as well as large-scale clinical trials to validate its therapeutic benefits.

In conclusion, 3-Methyl-6-[(oxolan-2-yl)methoxy]pyridazine (CAS: 2175978-36-4) represents a compelling area of research in the chemical biology and pharmaceutical fields. Its unique structural and pharmacological properties offer significant potential for the development of novel therapeutics, particularly for CNS disorders and inflammatory diseases. Continued research and collaboration across disciplines will be essential to fully realize its therapeutic and scientific applications.